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Compound of Interest

Compound Name: RU44790

Cat. No.: B1680179 Get Quote

Introduction
RU44790, also identified as PF-06439015, is a research compound with potential applications

in various biological studies. For researchers and drug development professionals, establishing

a reliable and reproducible method for its dissolution for in vivo administration is a critical first

step. The inherent challenge with many novel small molecules is their poor aqueous solubility,

which can significantly impact bioavailability and the accuracy of experimental outcomes.

These application notes provide a comprehensive guide to developing a suitable formulation

for the in vivo delivery of RU44790. The protocols outlined below are based on established

methods for formulating poorly soluble compounds and should be adapted and validated for

the specific experimental needs.

Physicochemical Properties of RU44790 (PF-
06439015)
A thorough understanding of the physicochemical properties of RU44790 is paramount for

selecting an appropriate dissolution strategy. While specific solubility data for RU44790 is not

extensively published, its chemical structure suggests it is a lipophilic molecule with likely low

water solubility. Commercial suppliers indicate that the compound is soluble in dimethyl

sulfoxide (DMSO).

Table 1: Summary of RU44790 (PF-06439015) Properties
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Property Value Source

Synonyms PF-06439015 Commercial Suppliers

CAS Number 1549629-82-4 Commercial Suppliers

Molecular Formula C₂₂H₂₃FN₆O₃S PubChem

Molecular Weight 470.52 g/mol PubChem

Solubility Soluble in DMSO Commercial Suppliers

Recommended Vehicles for In Vivo Administration
of Poorly Soluble Compounds
The selection of a vehicle for in vivo studies is contingent on the route of administration, the

required dose, and the toxicological profile of the vehicle itself. Below is a summary of

commonly used vehicles for compounds with low aqueous solubility.

Table 2: Common Vehicles for In Vivo Formulation of Poorly Soluble Compounds
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Vehicle Component
Concentration
Range

Route of
Administration

Notes

Saline (0.9% NaCl) As required IV, IP, SC, PO

Suitable for water-

soluble compounds.

Often used as a

diluent for co-solvent

formulations.

Phosphate-Buffered

Saline (PBS)
As required IV, IP, SC, PO

Maintains

physiological pH.

Dimethyl Sulfoxide

(DMSO)
< 10% (often < 5%)

IP, SC, PO (IV not

recommended)

Excellent solubilizing

agent, but can have

toxic effects at higher

concentrations.[1]

Polyethylene Glycol

300/400

(PEG300/400)

10 - 60% IP, SC, PO
A common co-solvent

to increase solubility.

Propylene Glycol (PG) 10 - 40% IP, SC, PO
Another widely used

co-solvent.

Ethanol < 10% IP, SC, PO

Often used in

combination with other

co-solvents. Can

cause irritation.[1]

Tween® 80

(Polysorbate 80)
1 - 10% IP, SC, PO

A non-ionic surfactant

used to improve

solubility and stability.

Carboxymethylcellulos

e (CMC) or

Methylcellulose (MC)

0.5 - 2% in water or

saline
PO

Suspending agents

used to create uniform

suspensions for oral

gavage.

Hydroxypropyl-β-

cyclodextrin (HP-β-

CD)

20 - 40% in water or

saline

IV, IP, SC, PO A complexing agent

that can significantly
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increase aqueous

solubility.

Corn Oil, Sesame Oil,

or Olive Oil
As required PO, SC

Suitable for highly

lipophilic compounds.

[1]

Experimental Protocols
It is crucial to perform small-scale pilot formulations to determine the optimal solvent system for

your desired concentration of RU44790. Always visually inspect the final formulation for any

precipitation before administration.

This protocol is a good starting point for achieving a clear solution for parenteral or oral

administration.

Materials:

RU44790

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 400 (PEG400)

Saline (0.9% NaCl) or PBS

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the required amount of RU44790 and place it in a sterile microcentrifuge tube.

Add a minimal amount of DMSO to dissolve the compound completely. For example, for a

final volume of 1 mL, start with 50-100 µL of DMSO. Vortex until the compound is fully
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dissolved.

Add PEG400 to the solution. A common ratio is to have PEG400 constitute 30-40% of the

final volume (e.g., 300-400 µL for a 1 mL final volume). Vortex thoroughly.

Slowly add saline or PBS dropwise while vortexing to reach the final desired volume.

Visually inspect the solution for any signs of precipitation. If the solution remains clear, it is

ready for use. If precipitation occurs, you may need to adjust the ratios of the co-solvents or

consider a different formulation strategy.

If a clear solution cannot be achieved at the desired concentration, a suspension is a viable

alternative for oral administration.

Materials:

RU44790

0.5% (w/v) Carboxymethylcellulose (CMC) or Methylcellulose (MC) in sterile water

Mortar and pestle

Spatula

Sterile conical tube

Procedure:

Weigh the required amount of RU44790.

Prepare a 0.5% CMC or MC solution by slowly adding the powder to sterile water while

stirring. Allow it to fully hydrate (this may take several hours or can be expedited with gentle

heating).

Place the weighed RU44790 in a mortar.

Add a small volume of the 0.5% CMC/MC solution to the powder to create a paste.

Triturate the paste with the pestle until a uniform consistency is achieved.
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Gradually add the remaining volume of the 0.5% CMC/MC solution while continuously

mixing.

Transfer the suspension to a sterile conical tube.

Ensure the suspension is homogenous by vortexing or stirring before each administration.

Stability Considerations
It is recommended to prepare the formulation fresh on the day of use. If storage is necessary,

conduct a preliminary stability test by storing a small aliquot of the formulation at the intended

storage temperature (e.g., 4°C) and visually inspecting for precipitation or degradation over a

defined period.

Visualization of Formulation Workflow
The following diagram illustrates a logical workflow for selecting an appropriate formulation

strategy for RU44790.
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Formulation Strategies
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Concentration and Route
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Caption: Workflow for RU44790 in vivo formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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